2-phenyl-3-(2-pyrimidinyl)-1,3-thiazolidin-4-one

• IUPAC Name: 2-phenyl-3-pyrimidin-2-yl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C13H11N3OS/c17-11-9-18-12(10-5-2-1-3-6-10)16(11)13-14-7-4-8-15-13/h1-8,12H,9H2
• InChI Key: FTWJUYNSIRCMNN-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(S1)C2=CC=CC=C2)C3=NC=CC=N3
• Molecular Formula: C13H11N3OS
• DSSTOX Substance ID: DTXSID70408216
• Molecular Weight: 257.31 g/mol
• CAS RN: 154951-43-6

Description

Pyrimidine and its fused derivatives have received much interest due to their diverse biological potential. They are considered as bioisosteres with purines and many pyrimidine and fused pyrimidine derivatives have shown promising anticancer activity. These pyrimidine derivatives exert their anticancer potential through different action mechanisms.

Synthesis Analysis

A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation has been developed. This method is reasonably fast, very clean, high yielding, simple workup and environmentally benign.

Molecular Structure Analysis

Pyrimidine ring and its fused derivatives including pyrazolo [3,4- d ]pyrimidine, pyrido [2,3- d ]pyrimidine, quinazoline, and furo [2,3- d ]pyrimidine compounds have been studied.

Chemical Reactions Analysis

These compounds were prepared by a condensation reaction between 1 H -indole carbaldehyde oxime and 2-chloro acetamide derivatives.

Mechanism of Action

These pyrimidine derivatives exert their anticancer potential through different action mechanisms; one of these mechanisms is inhibiting protein kinases that are considered as essential enzymes for controlling cell growth, differentiation, migration, and metabolism.